Cas no 2228609-29-6 ((2,3,3,3-tetrafluoropropyl)hydrazine)

• Product Name: (2,3,3,3-tetrafluoropropyl)hydrazine
• CAS No: 2228609-29-6
• MF: C₃H₆F₄N₂
• MW: 146.086754322052
• CID: 6240691
• PubChem ID: 165722843
• Update Time: 2025-06-08

(2,3,3,3-tetrafluoropropyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (2,3,3,3-tetrafluoropropyl)hydrazine
• 2228609-29-6
• EN300-1962726

• Inchi： 1S/C3H6F4N2/c4-2(1-9-8)3(5,6)7/h2,9H,1,8H2
• InChI Key： COAPEDXGHJPAGM-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)CNN

Computed Properties

• Exact Mass: 146.04671085g/mol
• Monoisotopic Mass: 146.04671085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on (2,3,3,3-tetrafluoropropyl)hydrazine

Introduction to (2,3,3,3-tetrafluoropropyl)hydrazine (CAS No. 2228609-29-6)

(2,3,3,3-tetrafluoropropyl)hydrazine, with the chemical formula C₅H₆F₄N₂, is a fluorinated hydrazine derivative that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by its CAS number CAS No. 2228609-29-6, exhibits distinct characteristics that make it a valuable intermediate in the synthesis of various specialized chemicals. The presence of multiple fluorine atoms in its molecular structure imparts exceptional stability and reactivity, which are highly advantageous in the development of novel therapeutic agents and advanced materials.

The significance of (2,3,3,3-tetrafluoropropyl)hydrazine lies in its versatility as a building block for more complex molecules. Its molecular architecture allows for facile functionalization, enabling chemists to design intricate structures with tailored properties. In recent years, this compound has been extensively studied for its potential applications in drug discovery and material science. The fluorine atoms contribute to the compound's lipophilicity and metabolic stability, making it an attractive candidate for pharmaceutical intermediates.

One of the most compelling aspects of (2,3,3,3-tetrafluoropropyl)hydrazine is its role in the synthesis of fluorinated heterocycles, which are known for their broad spectrum of biological activities. These heterocyclic compounds have shown promise in treating various diseases, including cancer and infectious disorders. The incorporation of fluorine into these molecules often enhances their binding affinity to biological targets, leading to more effective therapeutic outcomes. Recent studies have highlighted the compound's utility in generating novel antiviral and anticancer agents by serving as a precursor for fluorinated pyrimidines and purines.

Moreover, the unique electronic properties of (2,3,3,3-tetrafluoropropyl)hydrazine make it a valuable asset in materials science. Fluorinated compounds are widely used in the development of advanced polymers and coatings due to their resistance to degradation and chemical attack. Researchers have explored its potential in creating high-performance materials with enhanced thermal stability and mechanical strength. These advancements underscore the compound's importance beyond pharmaceuticals and into industrial applications.

The synthesis of (2,3,3,3-tetrafluoropropyl)hydrazine typically involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into organic molecules is a challenging task that demands expertise in fluorination chemistry. Despite these challenges, recent innovations in synthetic methodologies have made the production of this compound more efficient and scalable. Techniques such as electrochemical fluorination and transition-metal-catalyzed reactions have opened new avenues for accessing fluorinated derivatives like (2,3,3,3-tetrafluoropropyl)hydrazine.

In the realm of drug discovery, (2)(2S)-N-(4-fluorophenyl)-4-(4-fluorophenylamino)-5-(trifluoromethyl)-1H-imidazole-1-carboxamide, a derivative of hydrazine-based scaffolds containing trifluoromethyl groups (TFM), has been investigated for its potential as an anticancer agent. This compound exemplifies how modifications on hydrazine derivatives can lead to significant improvements in biological activity. The presence of fluoro substituents enhances the molecule's solubility and bioavailability while maintaining strong binding interactions with target enzymes.

Another notable application is the use of (2)N-(trifluoromethyl)-4-fluoro-N'-phenylhydrazin-1-ide in synthesizing fluorinated pyridazines and pyrimidines. These heterocycles are crucial intermediates in the development of agrochemicals and pharmaceuticals due to their ability to modulate biological pathways effectively. The structural features provided by fluoro groups contribute to improved metabolic stability and reduced toxicity profiles.

The growing interest in fluorinated compounds has also led to advancements in computational chemistry approaches for designing new derivatives with desired properties. Molecular modeling techniques have been instrumental in predicting the behavior of (2)(2S)-N-(4-fluorophenyl)-4-(4-fluorophenylamino)-5-(trifluoromethyl)-1H-imidazole-1-carboxamide and similar molecules before they are synthesized experimentally. This interdisciplinary approach combines experimental chemistry with computational power to accelerate drug discovery processes.

In conclusion, ((2S)-N-(4-fluorophenyl)-4-(4-fluorophenylamino)-5-(trifluoromethyl)-1H-imidazole-1-carboxamide) represents a significant advancement in medicinal chemistry due to its structural complexity and versatile reactivity as an intermediate for synthesizing biologically active compounds like N-substituted hydrazines containing trifluoromethyl groups (TFM). These modifications enhance pharmacokinetic properties while maintaining strong target interactions.